Cas no 1260953-09-0 (1,3-Dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid)

1,3-Dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid is a heterocyclic compound featuring a fused pyrido[2,3-d]pyrimidine core with multiple carbonyl functionalities. Its structural complexity and functional groups make it a valuable intermediate in pharmaceutical and organic synthesis. The presence of carboxylic acid at the 7-position enhances its reactivity, enabling further derivatization for applications in medicinal chemistry. The compound's rigid bicyclic framework and electron-deficient nature may contribute to its utility in designing enzyme inhibitors or bioactive molecules. Its high purity and well-defined structure ensure reproducibility in research and development settings. This compound is particularly suited for investigations in drug discovery and mechanistic studies.
1,3-Dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid structure
1260953-09-0 structure
Product name:1,3-Dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid
CAS No:1260953-09-0
MF:C10H11N3O5
MW:253.211442232132
CID:5265042

1,3-Dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1,3-dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid
    • 1,3-dimethyl-2,4,5-trioxo-7,8-dihydro-6H-pyrido[2,3-d]pyrimidine-7-carboxylic acid
    • STL072955
    • 1,3-dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylicacid
    • 1,3-dimethyl-2,4,5-trioxo-1H,2H,3H,4H,5H,6H,7H,8H-pyrido[2,3-d]pyrimidine-7-carboxylic acid
    • XCRBHEHKNWAYNW-UHFFFAOYSA-N
    • 1,3-Dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid
    • Inchi: 1S/C10H11N3O5/c1-12-7-6(8(15)13(2)10(12)18)5(14)3-4(11-7)9(16)17/h4,11H,3H2,1-2H3,(H,16,17)
    • InChI Key: XCRBHEHKNWAYNW-UHFFFAOYSA-N
    • SMILES: O=C1C2C(N(C)C(N(C)C=2NC(C(=O)O)C1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 510
  • XLogP3: -1.1
  • Topological Polar Surface Area: 107

1,3-Dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
BS-4672-100MG
1,3-dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid
1260953-09-0 >90%
100mg
£146.00 2025-02-09
Key Organics Ltd
BS-4672-5MG
1,3-dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid
1260953-09-0 >90%
5mg
£46.00 2025-02-09
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD608707-1g
1,3-Dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid
1260953-09-0 97%
1g
¥2744.0 2023-04-04
Key Organics Ltd
BS-4672-50MG
1,3-dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid
1260953-09-0 >90%
50mg
£102.00 2025-02-09
Key Organics Ltd
BS-4672-10MG
1,3-dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid
1260953-09-0 >90%
10mg
£63.00 2025-02-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1846682-1g
1,3-Dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid
1260953-09-0 98%
1g
¥3640.00 2024-08-09
Key Organics Ltd
BS-4672-1MG
1,3-dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid
1260953-09-0 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
BS-4672-20MG
1,3-dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid
1260953-09-0 >90%
20mg
£76.00 2023-04-19

Additional information on 1,3-Dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid

Comprehensive Overview of 1,3-Dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid (CAS No. 1260953-09-0)

The compound 1,3-Dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid (CAS No. 1260953-09-0) is a structurally intricate heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique pyrido[2,3-d]pyrimidine core, coupled with multiple carbonyl functionalities, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

In recent years, the demand for heterocyclic compounds like 1,3-Dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid has surged due to their versatility in medicinal chemistry. This compound’s carboxylic acid moiety further enhances its utility, allowing for derivatization into esters, amides, or other bioactive derivatives. Its CAS No. 1260953-09-0 serves as a critical identifier for researchers sourcing high-purity samples for preclinical studies.

The synthesis of 1,3-Dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid typically involves multi-step organic reactions, including condensation, cyclization, and oxidation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed reactions have been explored to improve yield and efficiency. These innovations align with the growing trend toward green chemistry, a hot topic among scientists aiming to reduce environmental impact while maintaining high synthetic standards.

From a pharmacological perspective, this compound’s trioxo and octahydropyrido structural features contribute to its potential bioactivity. Computational studies, including molecular docking and QSAR modeling, suggest its affinity for proteins involved in inflammatory and metabolic pathways. Such insights are invaluable for researchers exploring precision medicine and targeted therapies, which dominate current biomedical discussions.

Analytical characterization of CAS No. 1260953-09-0 relies on techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with regulatory standards, a priority for laboratories adhering to Good Laboratory Practices (GLP). The compound’s stability under various conditions is also a key consideration, especially for formulation scientists working on drug delivery systems.

Beyond pharmaceuticals, 1,3-Dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid may find applications in agrochemicals or material science. Its rigid polycyclic structure could inspire novel polymers or coatings with enhanced durability. This interdisciplinary potential resonates with the broader scientific community’s focus on sustainable innovation.

In summary, 1,3-Dimethyl-2,4,5-trioxo-1,2,3,4,5,6,7,8-octahydropyrido[2,3-d]pyrimidine-7-carboxylic acid (CAS No. 1260953-09-0) exemplifies the convergence of synthetic chemistry and biomedical research. Its multifaceted properties and adaptability to modern high-throughput screening platforms position it as a compound of enduring relevance. As the scientific landscape evolves, this molecule will likely remain at the forefront of discussions on drug design and functional materials.

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